1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine

• Molecular Formula: C13H17NO2S
• Molecular Weight: 251.35 g/mol
• IUPAC Name: 1-[1-(4-methylsulfonylphenyl)cyclopropyl]cyclopropan-1-amine
• InChI: InChI=1S/C13H17NO2S/c1-17(15,16)11-4-2-10(3-5-11)12(6-7-12)13(14)8-9-13/h2-5H,6-9,14H2,1H3
• InChI Key: CCVVMPQUPOZBNF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2(CC2)C3(CC3)N

Description

1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine is a compound with the molecular formula C10H13NO2S It is known for its unique structural features, which include a cyclopropyl group attached to a methanesulfonylphenyl moiety

Preparation Methods

The synthesis of 1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine typically involves the following steps:

Cyclopropanation: The initial step involves the formation of the cyclopropyl group.

Industrial production methods may involve optimizing these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can be performed using reagents such as sodium azide or sodium hydride.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of cyclopropane-containing compounds.

Biology: The compound is studied for its potential biological activities, including its role as an inhibitor of specific enzymes or receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a lead compound in drug discovery.

Industry: It is used in the development of new materials and as a precursor in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways involved depend on the specific biological context and the target molecules.

Comparison with Similar Compounds

1-[1-(4-Methanesulfonylphenyl)cyclopropyl]cyclopropan-1-amine can be compared with other similar compounds, such as:

1-(3-Methanesulfonylphenyl)cyclopropan-1-amine: This compound has a similar structure but differs in the position of the methanesulfonyl group.

Cyclopropyl-(4-methanesulfonyl-phenyl)-amine: This compound shares the cyclopropyl and methanesulfonylphenyl moieties but lacks the additional cyclopropyl group.